Cas no 1892830-69-1 (2-Bromo-\u200b4-\u200b(methoxymethyl)\u200b-\u200b1-\u200bmethyl-1H-\u200bimidazole)

• Product Name: 2-Bromo-\u200b4-\u200b(methoxymethyl)\u200b-\u200b1-\u200bmethyl-1H-\u200bimidazole
• CAS No: 1892830-69-1
• MF: C₆H₉BrN₂O
• MW: 205.052460432053
• CID: 5053689
• Update Time: 2025-10-29

2-Bromo-\u200b4-\u200b(methoxymethyl)\u200b-\u200b1-\u200bmethyl-1H-\u200bimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-?4-?(methoxymethyl)?-?1-?methyl-1H-?imidazole
• 2-Bromo-\u200b4-\u200b(methoxymethyl)\u200b-\u200b1-\u200bmethyl-1H-\u200bimidazole

• Inchi： 1S/C6H9BrN2O/c1-9-3-5(4-10-2)8-6(9)7/h3H,4H2,1-2H3
• InChI Key： IOOPPUWQMHRPPS-UHFFFAOYSA-N
• SMILES： C1(Br)N(C)C=C(COC)N=1

Additional information on 2-Bromo-\u200b4-\u200b(methoxymethyl)\u200b-\u200b1-\u200bmethyl-1H-\u200bimidazole

Recent Advances in the Study of 2-Bromo-4-(methoxymethyl)-1-methyl-1H-imidazole (CAS: 1892830-69-1)

The compound 2-Bromo-4-(methoxymethyl)-1-methyl-1H-imidazole (CAS: 1892830-69-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its imidazole core with bromo and methoxymethyl substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of drug discovery and development.

One of the key areas of interest is the role of 2-Bromo-4-(methoxymethyl)-1-methyl-1H-imidazole as a versatile intermediate in the synthesis of more complex bioactive molecules. Researchers have explored its utility in the construction of imidazole-based scaffolds, which are prevalent in many pharmaceuticals. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in the synthesis of novel kinase inhibitors, highlighting its potential in targeting cancer-related pathways.

In addition to its synthetic applications, recent investigations have delved into the compound's intrinsic biological properties. Preliminary in vitro studies have revealed that 2-Bromo-4-(methoxymethyl)-1-methyl-1H-imidazole exhibits moderate inhibitory activity against certain enzymes involved in inflammatory responses. This finding suggests its potential as a lead compound for the development of anti-inflammatory agents. Further mechanistic studies are underway to elucidate its mode of action and optimize its pharmacological profile.

The stability and reactivity of 2-Bromo-4-(methoxymethyl)-1-methyl-1H-imidazole under various conditions have also been a subject of recent research. A 2024 study in Organic & Biomolecular Chemistry investigated the compound's behavior in different solvent systems and under thermal stress, providing valuable insights for its handling and storage in industrial and laboratory settings. These findings are particularly relevant for ensuring the reproducibility of synthetic protocols involving this compound.

Looking ahead, the exploration of 2-Bromo-4-(methoxymethyl)-1-methyl-1H-imidazole is expected to expand into new therapeutic areas. Its structural features make it a promising candidate for further derivatization, potentially leading to the discovery of novel drugs with improved efficacy and safety profiles. Collaborative efforts between academic institutions and pharmaceutical companies are anticipated to accelerate the translation of these findings into clinical applications.